Cas no 819082-57-0 (Benzene, 1,1'-(2-propenylidene)bis[4-chloro-)

Benzene, 1,1'-(2-propenylidene)bis[4-chloro- structure
819082-57-0 structure
Product name:Benzene, 1,1'-(2-propenylidene)bis[4-chloro-
CAS No:819082-57-0
MF:C15H12Cl2
MW:263.161782264709
CID:702573
PubChem ID:68814521

Benzene, 1,1'-(2-propenylidene)bis[4-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[1-(4-chlorophenyl)prop-2-enyl]benzene
    • 3,3-Bis(4-chlorophenyl)-1-propene
    • DTXSID00739085
    • 1,1'-(Prop-1-ene-3,3-diyl)bis(4-chlorobenzene)
    • 819082-57-0
    • SCHEMBL3853939
    • Benzene, 1,1'-(2-propenylidene)bis[4-chloro-
    • Inchi: InChI=1S/C15H12Cl2/c1-2-15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h2-10,15H,1H2
    • InChI Key: HGNDCUSEFANRBC-UHFFFAOYSA-N
    • SMILES: C=CC(C1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl

Computed Properties

  • Exact Mass: 262.0316058g/mol
  • Monoisotopic Mass: 262.0316058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 5.9

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